Cas no 946743-91-5 (3-{[(3-Methylbenzyl)oxy]methyl}piperidine)

3-{[(3-Methylbenzyl)oxy]methyl}piperidine structure
946743-91-5 structure
Product Name:3-{[(3-Methylbenzyl)oxy]methyl}piperidine
CAS No:946743-91-5
MF:C14H21NO
MW:219.322643995285
CID:1075129
PubChem ID:45075306
Update Time:2025-04-20

3-{[(3-Methylbenzyl)oxy]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-{[(3-Methylbenzyl)oxy]methyl}piperidine
    • 3-[(3-methylphenyl)methoxymethyl]piperidine
    • AKOS011623521
    • DTXSID90663007
    • 946743-91-5
    • 3-{[(3-methylphenyl)methoxy]methyl}piperidine
    • MDL: MFCD08688165
    • Inchi: 1S/C14H21NO/c1-12-4-2-5-13(8-12)10-16-11-14-6-3-7-15-9-14/h2,4-5,8,14-15H,3,6-7,9-11H2,1H3
    • InChI Key: REQIANPKMILSCH-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=C(C)C=1)CC1CNCCC1

Computed Properties

  • Exact Mass: 219.162
  • Monoisotopic Mass: 219.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2
  • XLogP3: 2.3
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